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Introduction

JPSO016 is a potent, cell-permeable Proteolysis Targeting Chimera (PROTAC) designed for
targeted protein degradation.[1][2][3] It functions as a heterobifunctional molecule that
specifically induces the degradation of Class | histone deacetylases (HDACS), particularly
HDAC1, HDAC2, and HDAC3.[4][5] JPS016 is composed of a benzamide-based ligand that
binds to Class | HDACs, connected via a linker to a ligand that recruits the Von Hippel-Lindau
(VHL) E3 ubiquitin ligase.[6][7] This induced proximity leads to the ubiquitination and
subsequent degradation of the target HDACs by the proteasome.[4][5] Studies have shown
that JPS016-induced degradation of HDAC1/2 is critical for promoting apoptosis and cell cycle
arrest in cancer cells, making it a valuable tool for research in epigenetics and oncology.[1][8]

[°]

Proper preparation and storage of JPS016 stock solutions are crucial for ensuring its stability
and activity in experimental settings. Dimethyl sulfoxide (DMSO) is the recommended solvent
for creating concentrated stock solutions due to the compound's high solubility. This document
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provides a detailed protocol for the preparation, storage, and handling of JPS016 stock
solutions in DMSO.

Compound Data and Properties

Quantitative data for JPS016 has been compiled from various sources to provide a clear
overview of its chemical and biological properties. It is often supplied as a trifluoroacetate (TFA)
salt, which may affect its molecular weight.[5] Researchers should always refer to the batch-
specific molecular weight provided on the product vial and Certificate of Analysis.

Table 1: Chemical Properties of JPS016 and JPS016 TFA

Property JPS016 JPS016 TFA Source(s)
CAS Number 2669785-77-5 N/A [31[7]
Molecular Formula CasHe3aN70s8S CsoHeaF3N7010S [10]
Molecular Weight 898.13 g/mol 1012.14 g/mol [B1[71[10]

) Off-white to light
Appearance Solid ] [10]

yellow solid

Purity 297% N/A [7]

| Solubility in DMSO | Soluble to 10 mM | 100 mg/mL (~98.80 mM) |[10][11] |

Table 2: Biological Activity of JPS016 in HCT116 Cells
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Parameter Target Value Source(s)

DCso (Degradation) HDAC1 550 nM [41[7]
HDAC3 530 NM [41[7]

Dmax (Degradation) HDAC1 77% [4107]
HDAC?2 45% [417]
HDAC3 66% [4107]

ICso (Inhibition) HDAC1 570 nM [7][12]
HDAC?2 820 nM [71[12]
HDAC3 380 nM [71[12]

| ECso (Cell Viability) | HCT116 Cells (48h) | 5.2 + 0.6 uM |[13] |

DCso: Half-maximal degradation concentration. Dmax: Maximum degradation percentage. ICso:
Half-maximal inhibitory concentration. ECso: Half-maximal effective concentration.

Experimental Protocols
Protocol 1: Preparation of a 10 mM JPS016 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution. The batch-specific molecular
weight (MW) found on the vial's Certificate of Analysis should be used for precise calculations.

[7]

Materials and Equipment:

e JPS016 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), sterile
o Calibrated analytical balance

» Sterile microcentrifuge tubes or amber glass vials
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Sterile, nuclease-free pipette tips

Vortex mixer

Sonicator (optional, but recommended)[10][11]

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

» Preparation: Before opening the vial, centrifuge it briefly to ensure all the powder is collected
at the bottom.[14]

e Weighing: Accurately weigh the desired amount of JPS016 powder. For small quantities (<10
mgQ), it is often best to dissolve the entire contents of the vial to avoid weighing errors.[14]

o Calculation of DMSO Volume: Calculate the required volume of DMSO to achieve a 10 mM
concentration.

o Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
o Example (for 1 mg of JPS016 with MW = 898.13 g/mol ):
= Volume (L) =0.001 g/ (898.13 g/mol x 0.010 mol/L) = 0.0001113 L
= Volume (uL) = 111.3 pL
 Dissolution:

o Carefully add the calculated volume of sterile DMSO to the vial containing the JPS016
powder.[15]

o Cap the vial tightly and vortex thoroughly for several minutes.[16]

o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes.[16] Some suppliers note that ultrasonic treatment may be necessary.[10][11]
Visually inspect the solution to ensure there are no visible particles.
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 Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[10][14]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

e Storage:
o For long-term storage (up to 6 months), store the DMSO stock solution at -80°C.[3][10][11]
o For short-term storage (up to 1 month), store at -20°C.[3][10][11]

o Itis recommended to protect the solution from light and store it under nitrogen.[10][11]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the DMSO stock solution into an aqueous cell culture
medium.

Procedure:

Thawing: Thaw a single aliquot of the JPS016 stock solution at room temperature.

e Dilution: Perform serial dilutions of the stock solution in fresh cell culture medium to achieve
the desired final concentration for your experiment.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
medium is non-toxic to the cells, typically below 0.5%, with 0.1% being preferable for
sensitive cell lines.[14][17]

» Control Group: Always include a vehicle control group in your experiments, treating cells with
the same final concentration of DMSO as the experimental groups.

 Precipitation: If precipitation occurs when diluting the stock solution into the aqueous
medium, try making intermediate dilutions in DMSO before the final dilution in the medium.
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Caption: Workflow for preparing JPS016 stock solution.
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Caption: JPS016-mediated degradation of Class | HDACs.
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Disclaimer & Data Validity:

Thei
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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